Cas no 7390-41-2 (2,5-di(prop-2-en-1-yl)benzene-1,4-diol)

• Product Name: 2,5-di(prop-2-en-1-yl)benzene-1,4-diol
• CAS No: 7390-41-2
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 978616
• PubChem ID: 350335
• Update Time: 2025-04-19

2,5-di(prop-2-en-1-yl)benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2,5-di(prop-2-en-1-yl)benzene-1,4-diol
• 2,5-bis(prop-2-enyl)benzene-1,4-diol
• 2,5-diallylbenzene-1,4-diol
• 2,5-Diallyl-hydrochinon
• 2,5-diallyl-hydroquinone
• 2,5-Diallylhydroquinone
• 2.5-Dihydroxy-1.4-diallyl-benzol
• AC1L6W22
• CHEMBL594087
• CTK5J3908
• hydroquinone derivative, 6
• NSC509464
• SureCN1420694
• DTXSID50325513
• NSC-509464
• BDBM34120
• 1,4-benzenediol, 2,5-di-2-propenyl-
• SCHEMBL1420694
• InChI=1/C12H14O2/c1-3-5-9-7-12(14)10(6-4-2)8-11(9)13/h3-4,7-8,13-14H,1-2,5-6H
• 7390-41-2
• DB-015146
• MFCD00830721

• Inchi： 1S/C12H14O2/c1-3-5-9-7-12(14)10(6-4-2)8-11(9)13/h3-4,7-8,13-14H,1-2,5-6H2
• InChI Key： ZBWLFAIFBZLNJB-UHFFFAOYSA-N
• SMILES： OC1C=C(CC=C)C(=CC=1CC=C)O

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46